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Compound of Interest

Compound Name: Ethylene bromoacetate

Cat. No.: B1211380 Get Quote

Ethyl bromoacetate is a versatile reagent in organic synthesis, frequently utilized in the

development of pharmaceuticals and other fine chemicals. However, its utility is matched by its

significant toxicological profile, demanding rigorous adherence to safety protocols. This

technical guide provides researchers, scientists, and drug development professionals with

essential safety data, handling procedures, and emergency responses for ethyl bromoacetate.

Hazard Identification and Classification
Ethyl bromoacetate is classified as acutely toxic and is fatal if swallowed, inhaled, or in contact

with skin.[1] It is also a combustible liquid and a lachrymator, causing severe irritation to the

eyes, skin, and respiratory tract.[2][3]

GHS Hazard Statements:

H226: Flammable liquid and vapour.[4]

H300: Fatal if swallowed.[5]

H310: Fatal in contact with skin.[5]

H330: Fatal if inhaled.[5]

Signal Word: Danger[1]
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Physical and Chemical Properties
A clear, colorless to pale yellow or straw-colored liquid, ethyl bromoacetate possesses a sharp,

fruity odor.[1][6] Its key physical and chemical properties are summarized in the table below.

Property Value

CAS Number 105-36-2

Molecular Formula C₄H₇BrO₂

Molecular Weight 167.01 g/mol [1]

Appearance Clear, colorless to pale yellow liquid[1]

Flash Point 47 °C (116.6 °F) to 58°C c.c.[1][2]

Boiling Point 162-163 °C[6]

Melting Point -13.8 °C[6]

Solubility
Insoluble in water; soluble in alcohol, benzene,

and ether[3]

Vapor Density 5.8 (Air = 1)[6]

Toxicology and Health Effects
Exposure to ethyl bromoacetate can lead to severe health consequences. The primary routes

of exposure are inhalation, skin contact, and ingestion.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.lobachemie.com/lab-chemical-msds/MSDS-ETHYL-BROMOACETATE-CASNO-105-36-3719B-EN.aspx
https://ntp.niehs.nih.gov/sites/default/files/ntp/htdocs/chem_background/exsumpdf/ethylbromoacetate_508.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-ETHYL-BROMOACETATE-CASNO-105-36-3719B-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-ETHYL-BROMOACETATE-CASNO-105-36-3719B-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-ETHYL-BROMOACETATE-CASNO-105-36-3719B-EN.aspx
https://pim-resources.coleparmer.com/sds/07246.pdf
https://ntp.niehs.nih.gov/sites/default/files/ntp/htdocs/chem_background/exsumpdf/ethylbromoacetate_508.pdf
https://ntp.niehs.nih.gov/sites/default/files/ntp/htdocs/chem_background/exsumpdf/ethylbromoacetate_508.pdf
https://www.echemi.com/sds/ethylbromoacetate-pid_Seven1872.html
https://ntp.niehs.nih.gov/sites/default/files/ntp/htdocs/chem_background/exsumpdf/ethylbromoacetate_508.pdf
https://ntp.niehs.nih.gov/sites/default/files/ntp/htdocs/chem_background/exsumpdf/ethylbromoacetate_508.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route Acute Effects Chronic Effects

Inhalation

Fatal.[1] Irritation of the nose,

throat, and lungs, causing

coughing and shortness of

breath.[7] Higher exposures

can lead to pulmonary edema,

a medical emergency.[7]

Repeated exposure may lead

to bronchitis.[7]

Skin Contact

Fatal.[1] Causes severe skin

irritation, rash, or a burning

sensation.[2][7] The substance

can be absorbed through the

skin.[2]

May cause a skin allergy,

leading to itching and a skin

rash upon subsequent low-

level exposure.[7]

Eye Contact

Causes severe eye irritation

and burns, which can lead to

permanent damage.[2][7] It is

a lachrymator, meaning it

induces tearing.[2]

Not specified.

Ingestion

Fatal.[1] Causes

gastrointestinal irritation with

nausea, vomiting, and

diarrhea.[2]

Not specified.

Experimental Protocols Referenced in Safety Data
Safety Data Sheets summarize the results of toxicological and physical hazard testing but

typically do not provide detailed experimental methodologies. The classifications are derived

from standardized tests, such as those for determining acute toxicity (e.g., LD50 for oral and

dermal routes, and LC50 for inhalation), skin and eye irritation, and flammability. These tests

are conducted according to internationally recognized guidelines, such as those established by

the OECD (Organisation for Economic Co-operation and Development).

Safe Handling and Storage
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Due to the severe hazards associated with ethyl bromoacetate, stringent safety measures are

mandatory during its handling and storage.

Engineering Controls:

All work with ethyl bromoacetate must be conducted in a well-ventilated area, preferably

within a chemical fume hood.[8]

Operations should be enclosed where possible, and local exhaust ventilation should be used

at the site of chemical release.[7]

An eyewash station and an emergency shower must be readily accessible in the immediate

work area.[7]

Personal Protective Equipment (PPE):

Eye and Face Protection: Chemical splash goggles and a face shield are required.[4]

Skin Protection: Wear appropriate protective gloves and clothing to prevent any skin

exposure.[2] This includes a complete suit protecting against chemicals and flame-retardant

antistatic protective clothing.[4]

Respiratory Protection: If ventilation is inadequate, a NIOSH/MSHA-approved respirator is

necessary.[2] For situations where vapors or aerosols are generated, respiratory protection is

required.

Storage:

Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[2][8]

Keep containers tightly closed when not in use.[1]

Store separately from incompatible materials such as strong acids, strong bases, oxidizing

agents, and reducing agents.[1][7]

Emergency Procedures
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Immediate and appropriate action is critical in the event of an emergency involving ethyl

bromoacetate.

First-Aid Measures:

Inhalation: Immediately move the person to fresh air.[1] If not breathing, give artificial

respiration. Seek immediate medical attention.[2]

Skin Contact: Immediately flush the skin with plenty of soap and water for at least 15 minutes

while removing all contaminated clothing.[1][2] Seek immediate medical attention.[2]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[2][7] Seek immediate medical attention.[2][7]

Ingestion: Do NOT induce vomiting.[1] If the victim is conscious and alert, give 2-4 cupfuls of

milk or water.[2] Never give anything by mouth to an unconscious person.[2] Seek immediate

medical attention.[1]

Spills and Leaks:

Evacuate all non-essential personnel from the area.[7]

Remove all sources of ignition.[7]

Ventilate the area of the spill.[7]

For small spills, absorb with an inert material such as sand, dry lime, or soda ash and place

in a sealed container for disposal.[7]

It may be necessary to dispose of ethyl bromoacetate as hazardous waste.[7]

Firefighting Measures:

Ethyl bromoacetate is a combustible liquid.[7]

Use dry chemical, CO2, alcohol-resistant foam, or water spray to extinguish a fire.[1][7]

Firefighters should wear self-contained breathing apparatus and full protective gear.[2]
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Poisonous gases, including carbon monoxide and hydrogen bromide, are produced in a fire.

[7]

Hazard and Response Workflow
The following diagram illustrates the logical workflow from hazard identification to appropriate

response for ethyl bromoacetate.
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Caption: Workflow of ethyl bromoacetate hazards, exposure routes, and safety responses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1211380#ethylene-bromoacetate-safety-data-sheet-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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